Cas no 1261910-87-5 (3-(5-Carboxy-2-fluorophenyl)isonicotinic acid)

• Product Name: 3-(5-Carboxy-2-fluorophenyl)isonicotinic acid
• CAS No: 1261910-87-5
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• CID: 2762917
• PubChem ID: 53223836
• Update Time: 2025-04-21

3-(5-Carboxy-2-fluorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Carboxy-2-fluorophenyl)isonicotinic acid, 95%
• MFCD18317915
• 3-(5-CARBOXY-2-FLUOROPHENYL)ISONICOTINIC ACID
• 1261910-87-5
• DTXSID00687890
• 3-(5-Carboxy-2-fluorophenyl)isonicotinic acid

• Inchi： 1S/C13H8FNO4/c14-11-2-1-7(12(16)17)5-9(11)10-6-15-4-3-8(10)13(18)19/h1-6H,(H,16,17)(H,18,19)
• InChI Key： TTXOVXPURCIMLZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C1C=NC=CC=1C(=O)O

Computed Properties

• Exact Mass: 261.04373590Da
• Monoisotopic Mass: 261.04373590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.5Ų